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Compound of Interest

Compound Name: 2,6-Difluorophenylhydrazine

CAS No.: 119452-66-3

Cat. No.: B046770

Get Quote

An In-depth Technical Guide to 2,6-Difluorophenylhydrazine

This guide provides comprehensive technical information on 2,6-Difluorophenylhydrazine,

tailored for researchers, scientists, and professionals in drug development. It covers its

chemical identity, physicochemical properties, synthesis protocols, key applications, and

relevant experimental workflows.

Chemical Identity and Properties
2,6-Difluorophenylhydrazine is an organic compound that is typically available as a free base

or as a hydrochloride salt. It is a key building block in the synthesis of various heterocyclic

compounds, particularly indole derivatives used in medicinal chemistry.

CAS Numbers:

2,6-Difluorophenylhydrazine (Free Base): 119452-66-3[1][2]

2,6-Difluorophenylhydrazine Hydrochloride (Salt): 502496-26-6[3][4][5]
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Physicochemical Data
The quantitative properties of 2,6-Difluorophenylhydrazine and its hydrochloride salt are

summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties of 2,6-Difluorophenylhydrazine (CAS: 119452-66-3)

Property Value Source

Molecular Formula C₆H₆F₂N₂ [1]

Molecular Weight 144.122 g/mol [1]

Density 1.4 ± 0.1 g/cm³ [1]

Boiling Point 168.1 ± 30.0 °C at 760 mmHg [1]

Flash Point 55.5 ± 24.6 °C [1]

Vapor Pressure 1.6 ± 0.3 mmHg at 25°C [1]

Refractive Index 1.580 [1]

Storage Temperature 2-8°C [1]

Table 2: Physicochemical Properties of 2,6-Difluorophenylhydrazine Hydrochloride (CAS:

502496-26-6)

Property Value Source

Molecular Formula C₆H₇ClF₂N₂ [3]

Molecular Weight 180.58 g/mol [3]

Physical Form Solid [5]

Purity ≥95% (typical) [5]

Storage Temperature Room Temperature [5]

Synthesis of 2,6-Difluorophenylhydrazine
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The synthesis of substituted phenylhydrazines is a well-established process in organic

chemistry. It generally involves a two-step procedure starting from the corresponding aniline:

diazotization followed by reduction.[6] While a specific protocol for the 2,6-difluoro derivative is

not readily available in peer-reviewed journals, a representative experimental methodology can

be adapted from procedures for similar compounds, such as 2-fluorophenylhydrazine and

general phenylhydrazine synthesis.[7][8]

General Synthesis Workflow
The overall workflow for the preparation of 2,6-Difluorophenylhydrazine Hydrochloride is

outlined below.
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Starting Material

Step 1: Diazotization

Step 2: Reduction

Step 3: Isolation

2,6-Difluoroaniline

Dissolve in HCl(aq)

Kept cold

Cool to 0-5 °C

Kept cold

Add NaNO₂(aq) dropwise

Kept cold

Formation of
2,6-Difluorobenzene-
diazonium Chloride

Kept cold

Add diazonium salt solution
to reducing agent at low temp.

Immediate use

Prepare reducing solution
(e.g., SnCl₂ in HCl or Na₂SO₃)

Warm to complete reaction

Formation of
2,6-Difluorophenylhydrazine

Acidify with conc. HCl

Cool to precipitate salt

Filter and wash solid

Dry to yield product
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2,6-Difluorophenylhydrazine

Condensation
(Acid Catalyst, Heat)

Ketone or Aldehyde
(e.g., Cyclohexanone)

Phenylhydrazone Intermediate

Tautomerization
to Ene-hydrazine

[3,3]-Sigmatropic
Rearrangement

Di-imine Intermediate

Cyclization & Aromatization
(Loss of NH₃)

Substituted Indole Product
(e.g., 8-Fluoro-1,2,3,4-tetrahydrocarbazole)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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